Cas no 3218-50-6 (2-(2,5-dichlorophenyl)acetonitrile)

• Product Name: 2-(2,5-dichlorophenyl)acetonitrile
• CAS No: 3218-50-6
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• MDL: MFCD02671209
• CID: 305104
• PubChem ID: 3531200
• Update Time: 2025-06-25

2-(2,5-dichlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzyl cyanide
• (2,5-dichloro-phenyl)-acetonitrile
• 2,5-dichloro-Benzeneacetonitrile
• Benzeneacetonitrile,2,5-dichloro-
• 2,4-DICHLOROBENZYLCYANIDE
• 2,4-DIETHYL-1,5-PENTANEDIOL
• 2,5-Dichlorobenzeneacetonitrile
• 2,5-Dichlorophenylacetonitrile
• 2.5-Dichlor-benzylcyanid
• 2-(2,5-dichlorophenyl)acetonitrile
• J-505488
• 2-(2,5-dichlorophenyl)acetonitrile;2,5-Dichlorophenylacetonitrile
• SY021864
• (2,5-Dichlorophenyl)acetonitrile
• SCHEMBL2581205
• EN300-75694
• AM61466
• A24136
• MFCD02671209
• Z1182702336
• RLUBZPCKOYSHNQ-UHFFFAOYSA-N
• CS-0035806
• AKOS006283048
• FT-0688112
• Benzeneacetonitrile, 2,5-dichloro-
• DTXSID20393380
• 3218-50-6
• AC-16925
• 2-(2,5-Dichlorophenyl)-acetonitrile
• DS-15795
• 2,5-dichlorobenzylcyanide

• MDL： MFCD02671209
• Inchi： 1S/C8H5Cl2N/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3H2
• InChI Key： RLUBZPCKOYSHNQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC#N)Cl

Computed Properties

• Exact Mass: 184.98000
• Monoisotopic Mass: 184.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• PSA: 23.79000
• LogP: 3.05948

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(2,5-dichlorophenyl)acetonitrile

Latest Research Brief on 2-(2,5-dichlorophenyl)acetonitrile (CAS: 3218-50-6) in Chemical Biology and Pharmaceutical Applications

2-(2,5-dichlorophenyl)acetonitrile (CAS: 3218-50-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 2-(2,5-dichlorophenyl)acetonitrile as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific PPIs involved in cancer progression. The study utilized a combination of computational modeling and high-throughput screening to identify the most promising candidates, with 2-(2,5-dichlorophenyl)acetonitrile serving as a critical building block.

In another study, researchers investigated the antimicrobial properties of 2-(2,5-dichlorophenyl)acetonitrile derivatives. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The study also provided insights into the structure-activity relationship (SAR) of these compounds, highlighting the importance of the dichlorophenyl moiety for antimicrobial efficacy. These findings suggest potential applications in the development of new antibiotics to address the growing issue of antimicrobial resistance.

Further research has explored the role of 2-(2,5-dichlorophenyl)acetonitrile in the synthesis of agrochemicals. A study in the Journal of Agricultural and Food Chemistry reported that derivatives of this compound exhibit herbicidal activity, making them candidates for the development of new crop protection agents. The study emphasized the compound's stability and ease of modification, which are advantageous for large-scale agricultural applications.

In conclusion, 2-(2,5-dichlorophenyl)acetonitrile (CAS: 3218-50-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as an intermediate, combined with its potential biological activities, makes it a promising candidate for further investigation. Future studies should focus on optimizing its derivatives for specific therapeutic or agricultural applications, as well as exploring its mechanisms of action in greater detail.